3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide

• IUPAC Name: 2-[(1-methylpyridin-1-ium-3-carbonyl)amino]ethyl benzoate;iodide
• InChI: InChI=1S/C16H16N2O3.HI/c1-18-10-5-8-14(12-18)15(19)17-9-11-21-16(20)13-6-3-2-4-7-13;/h2-8,10,12H,9,11H2,1H3;1H
• InChI Key: HJQRTKXEMKPNMF-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1=CC=CC(=C1)C(=O)NCCOC(=O)C2=CC=CC=C2.[I-]
• Molecular Formula: C16H17IN2O3
• Molecular Weight: 412.22 g/mol

Description

3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide, also known as BMIPP, is a radiopharmaceutical agent used in nuclear medicine imaging. It is a lipophilic cationic compound that is taken up by myocardial cells and is used to assess myocardial fatty acid metabolism. The purpose of

Mechanism of Action

3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide is a lipophilic cationic compound that is taken up by myocardial cells through the same transport system as fatty acids. Once inside the cell, 3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide undergoes beta-oxidation, which is the same metabolic pathway used by fatty acids. This process results in the release of radioactive carbon dioxide, which can be detected using imaging techniques.
Biochemical and Physiological Effects:
3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide is metabolized in the same way as fatty acids and does not accumulate in the myocardium. It has been shown to have no significant effect on myocardial blood flow or oxygen consumption. 3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide has been used to assess myocardial fatty acid metabolism in various heart conditions and has been shown to be a useful diagnostic tool.

Advantages and Limitations for Lab Experiments

3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide is a useful tool for studying myocardial fatty acid metabolism in vitro and in vivo. It is a non-invasive method that does not require a biopsy or other invasive procedures. However, 3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide has some limitations, including limited availability, high cost, and low spatial resolution.

Future Directions

There are several future directions for 3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide research. One area of research is the development of new radiopharmaceutical agents that can be used to assess myocardial metabolism. Another area of research is the use of 3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide in combination with other imaging techniques to improve diagnostic accuracy. Finally, research is needed to determine the clinical utility of 3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide in various heart conditions and to identify new applications for this radiopharmaceutical agent.

Synthesis Methods

3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide is synthesized through a series of chemical reactions starting with the reaction of 2-bromomethylpyridine with sodium hydride in dimethylformamide to form 2-methylpyridine. The resulting compound is then reacted with benzoyl chloride in the presence of triethylamine to form 2-(benzoyloxy)ethyl 2-methylpyridine. Finally, the compound is treated with phosgene and ammonia to form 3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide.

Scientific Research Applications

3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide is primarily used in nuclear medicine imaging to assess myocardial fatty acid metabolism. It is used to diagnose and evaluate various heart conditions such as ischemic heart disease, cardiomyopathy, and heart failure. 3-({[2-(benzoyloxy)ethyl]amino}carbonyl)-1-methylpyridinium iodide is also used in research to study the effects of various drugs and treatments on myocardial fatty acid metabolism.